2-Phenylquinoline-7-carbaldehyde
Cat. No. B1452048
Key on ui cas rn:
867162-43-4
M. Wt: 233.26 g/mol
InChI Key: GRFNOZJZUIOWTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653268B2
Procedure details
A mixture of 7-methyl-2-phenylquinoline (2.49 g, 11.4 mmol) and selenium dioxide (1.92 g, 17.3 mmol, 1.5 eq.) is heated to 160° C. (bath temp.) for 22 h. The cooled melt is suspended in CH2Cl2 with the aid of sonication and filtered through Celite and then through a plug of silica gel. This effectively removes the red color and the major lower spots. The material thus obtained is crystallized from hexanes/CHCl3, yielding a pale beige solid, mp. 108° C. The mother liquor is concentrated and chromatographed on silica gel [Jones Flashmaster, 50 g/150 mL cartridge, eluting with hexanes:CH2Cl2 1:1 (1-25)→1:3 (26-53)→CH2Cl2 (54-73)→3% EtOAc in CH2Cl2 (74-85)] to obtain as pale yellow solid, mp. 109° C. 1H NMR (CDCl3, 400 MHz) δ 7.48-7.60 (m, 3H), 7.94 (d, J=8.8 Hz, 1H), 8.01-8.05 (m, 2H), 8.18-8.23 (m, 2H), 8.29 (d, J=8.8 Hz, 1H), 8.64 (s, 1H), 10.26 (s, 1H). MS (ES+): m/z 234.2 (100) [MH+]. HPLC: tR=3.0 min (MicromassZQ, nonpolar—5 min); 13C NMR (CDCl3, 100.6 MHz, DEPT135) δ 121.22 (+), 122.80 (+), 127.51 (2C, +), 128.65 (+), 128.94 (2C, +), 129.83 (+), 130.69 (Cquart), 135.84 (+), 136.68 (+), 137.21 (Cquart), 138.79 (Cquart), 147.91 (Cquart), 158.48 (Cquart), 192.14 (+); IR (film): ν=3059 cm−1, 3034, 2824, 2717, 1954, 1812, 1684, 1601, 1554, 1510, 1491, 1448, 1420, 1392, 1320, 1280, 1168, 1145, 1120, 1075, 1052, 1025, 971, 926, 897, 850, 812, 787, 757, 692, 673, 627.
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Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][C:8]([C:12]3[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=3)=[N:9]2)=[CH:4][CH:3]=1.[Se](=O)=[O:19]>C(Cl)Cl>[C:12]1([C:8]2[CH:7]=[CH:6][C:5]3[C:10](=[CH:11][C:2]([CH:1]=[O:19])=[CH:3][CH:4]=3)[N:9]=2)[CH:13]=[CH:14][CH:15]=[CH:16][CH:17]=1
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Inputs
Step One
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2.49 g
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reactant
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Smiles
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CC1=CC=C2C=CC(=NC2=C1)C1=CC=CC=C1
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Quantity
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1.92 g
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reactant
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[Se](=O)=O
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Step Two
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( 100 )
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0 (± 1) mol
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reactant
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Step Three
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0 (± 1) mol
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solvent
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C(Cl)Cl
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Conditions
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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FILTRATION
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Details
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filtered through Celite
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CUSTOM
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Type
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CUSTOM
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Details
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This effectively removes the red color
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CUSTOM
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Type
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CUSTOM
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Details
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The material thus obtained
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CUSTOM
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Type
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CUSTOM
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Details
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is crystallized from hexanes/CHCl3
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CUSTOM
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Type
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CUSTOM
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Details
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yielding a pale beige solid, mp. 108° C
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mother liquor is concentrated
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CUSTOM
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CUSTOM
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Details
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chromatographed on silica gel [Jones Flashmaster, 50 g/150 mL cartridge
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WASH
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WASH
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Details
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eluting with hexanes:CH2Cl2 1:1 (1-25)→1:3 (26-53)→CH2Cl2 (54-73)→3% EtOAc in CH2Cl2 (74-85)]
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain as pale yellow solid, mp. 109° C
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CUSTOM
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Type
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CUSTOM
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Details
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HPLC: tR=3.0 min (MicromassZQ, nonpolar—5 min)
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Duration
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5 min
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Outcomes
Product
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Name
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Smiles
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C1(=CC=CC=C1)C1=NC2=CC(=CC=C2C=C1)C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
